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PEG-3 oleamide interfacial tension modification
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Compound Focus: PEG-3 oleamide

CAS No.: 26027-37-2

Cat. No.: S951569

Basic Profile of PEG-3 Oleamide

Property Description

Chemical Name PEG-3 Oleamide [1]

INCI Name PEG-3 Oleamide [2] [3] [1]

Origin Synthetic [2]

Classification PEG / PPG, Ethoxylated compound, Synthetic polymer [2]
Primary Functions (INCI) Emulsifying, Surfactant [2] [3]

Function Mechanism & Application

Surfactant - As a surface-active agent, it reduces the surface tension of cosmetics, helping to
Cleansing clean skin, hair, and/or teeth by facilitating the removal of dirt and oils [3].
Surfactant - Promotes the formation of stable intimate mixtures between immiscible liquids (like
Emulsifying oil and water) by modifying the interfacial tension, which is crucial for the

consistency of creams and lotions [2] [3].
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Experimental Context and Measurement Techniques

While specific protocols for PEG-3 oleamide are unavailable, the general principles for measuring its key

function—interfacial tension—are well-established. The following workflow outlines the two main

methodological approaches for these measurements.

Choose Measurement Method

Force Tensiometry Optical Tensiometry

Pendant Drop Method
Select Probe Type Qaka Rising Bubble for 'FTD

(Du Nouy Ring MethooD (Wilhelmy Plate Method)

Y

Measure force exerted Analyze drop shape
on probe at interface using Young-Laplace equation

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s951569?utm_src=pdf-body
https://www.smolecule.com/products/s951569?utm_src=pdf-body-img
https://www.smolecule.com/products/s951569?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Force Tensiometry

This method directly measures the force exerted on a probe at the liquid-liquid interface [4] [5].

e Key Probes: Du Noiy Ring and Wilhelmy Plate [5].
¢ General Procedure with Du Noiily Ring:
o The platinum ring is first immersed in the denser liquid phase (typically water) [5].
o The less dense liquid (e.g., oil) is carefully poured on top [5].
o The instrument stage moves downward, pulling the ring through the interface. The maximum
force required to detach the ring from the interface is measured [4] [5].
o The interfacial tension is calculated using this maximum force and the ring's dimensions, with
software applying necessary corrections that require knowledge of both liquids' densities [4] [5].

Optical Tensiometry

This method uses the profile of a liquid drop to determine interfacial tension indirectly, often via

Axisymmetric Drop Shape Analysis (ADSA) [4] [5].

e Common Technique: Pendant Drop (or Rising Bubble) method [5].
e General Procedure:
o Adrop of one liquid (e.g., oil) is formed at the tip of a needle and immersed in a second,
immiscible liquid (e.g., water-based phase) contained in a cuvette [5].
o The shape of the drop, governed by the balance between gravitational force and interfacial
tension, is captured by a camera [4].
o Software fits the drop's profile to the Young-Laplace equation. The density difference between
the two liquids must be known for this calculation [4] [5].

Application Guidance for Formulators

For researchers aiming to experimentally determine the performance of PEG-3 Oleamide:

o Define the System: Clearly specify the two immiscible phases you intend to stabilize (e.g., a specific
oil and water-based buffer).

¢ Prepare Solutions: Create a series of concentrations of PEG-3 Oleamide in the appropriate phase.

¢ Follow a Protocol: Adopt one of the general methodologies described above to measure the
interfacial tension across your concentration series.
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e Analyze Data: Plot the interfacial tension values against the concentration of PEG-3 Oleamide to
establish its efficiency and effective concentration range for your specific application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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